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Compound of Interest

Compound Name:
5-Ethyl-2,4-dimethylaniline

hydrochloride

Cat. No.: B594346 Get Quote

CAS Number: 1244949-51-6

This technical guide provides a comprehensive overview of 5-Ethyl-2,4-dimethylaniline
hydrochloride, a chemical compound of interest to researchers, scientists, and professionals

in the field of drug development. The document details its chemical properties, synthesis, and

potential applications, with a focus on experimental protocols and data presentation.

Chemical and Physical Properties
5-Ethyl-2,4-dimethylaniline hydrochloride is a substituted aniline derivative. The

hydrochloride salt form enhances its stability and solubility in aqueous solutions, making it

suitable for various research and development applications. A summary of its key quantitative

properties is presented in Table 1.

Property Value Reference

CAS Number 1244949-51-6 [1][2][3]

Molecular Formula C₁₀H₁₆ClN [2]

Molecular Weight 185.69 g/mol [2]

LogP 3.831 [2]

PSA (Polar Surface Area) 26.02 Å² [2]
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Synthesis
The synthesis of 5-Ethyl-2,4-dimethylaniline hydrochloride typically involves the introduction

of an ethyl group to the aromatic ring of 2,4-dimethylaniline, followed by the formation of the

hydrochloride salt. While a specific detailed protocol for the 5-ethyl isomer is not readily

available in the public domain, a general and analogous procedure for the synthesis of N-

alkyated dimethylaniline hydrochlorides can be adapted. This generally proceeds via two main

routes: direct alkylation or reductive amination.

Experimental Protocol: General Synthesis of an
Ethylated Dimethylaniline Hydrochloride (Analogous)
This protocol is based on the synthesis of a structurally related compound, N-ethyl-2,4-

dimethylaniline hydrochloride, and can be adapted for the synthesis of the target molecule.

Method 1: Alkylation of 2,4-Dimethylaniline

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 2,4-dimethylaniline in a suitable organic solvent such as ethanol or N,N-

dimethylformamide (DMF).

Addition of Base: Add a base, such as potassium carbonate or sodium hydroxide, to the

solution. The base acts as a proton scavenger.

Alkylation: Slowly add an ethylating agent, such as ethyl bromide or ethyl iodide, to the

reaction mixture.

Reaction Conditions: Heat the mixture to a temperature between 40-80°C and stir for 2-4

hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Extract the

product into an organic solvent like ethyl acetate. Wash the organic layer with water and

brine.

Purification of the Free Base: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude 5-ethyl-2,4-dimethylaniline. Further

purification can be achieved by column chromatography on silica gel.
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Hydrochloride Salt Formation: Dissolve the purified free base in a suitable solvent (e.g.,

diethyl ether or ethyl acetate) and bubble dry hydrogen chloride gas through the solution, or

add a solution of HCl in an organic solvent. The hydrochloride salt will precipitate out of the

solution.

Isolation: Collect the precipitate by filtration, wash with a small amount of cold solvent, and

dry under vacuum to yield 5-Ethyl-2,4-dimethylaniline hydrochloride.

Method 2: Reductive Amination

An alternative synthetic route involves the reductive amination of a suitable carbonyl compound

with 2,4-dimethylaniline.

Potential Applications in Research and Drug
Development
5-Ethyl-2,4-dimethylaniline and its derivatives are valuable intermediates in the synthesis of a

variety of organic molecules.[4] Their structural motif is found in compounds with potential

applications in:

Agrochemicals: As a building block for herbicides and fungicides.[4]

Dyes and Pigments: Used in the manufacturing of various colorants.

Pharmaceuticals: Serves as a precursor for the synthesis of biologically active molecules.

Research into related compounds suggests potential antimicrobial and anticancer properties.

Experimental Workflow: General Biological
Screening
While specific biological data for 5-Ethyl-2,4-dimethylaniline hydrochloride is limited, a

general workflow for its initial biological screening can be proposed. This workflow is designed

to assess its potential as a lead compound in drug discovery.
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Caption: A general workflow for the synthesis, characterization, and initial biological screening

of 5-Ethyl-2,4-dimethylaniline hydrochloride.
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Characterization and Analytical Data
The structural confirmation of 5-Ethyl-2,4-dimethylaniline hydrochloride is typically achieved

through a combination of spectroscopic techniques. While specific spectra for this compound

are not publicly available, researchers can expect to utilize the following methods for

characterization:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for

determining the chemical structure, including the position of the ethyl and methyl groups on

the aniline ring.

Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation

pattern of the molecule.

Infrared (IR) Spectroscopy: Helps in identifying the functional groups present in the

molecule, such as the N-H and C-H bonds.

Chemical database entries suggest that NMR, IR, and MS data for this compound are available

from commercial suppliers.[2][5]

Conclusion
5-Ethyl-2,4-dimethylaniline hydrochloride is a chemical intermediate with potential for use in

the synthesis of novel compounds for various industrial and research applications, including

drug discovery. This guide provides a foundational understanding of its properties, a general

synthetic approach, and a proposed workflow for its biological evaluation. Further research is

warranted to fully elucidate its synthetic protocols and explore its biological activity profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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